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Introduction

Lawrencium (Lr), element 103, is the final member of the actinide series and a synthetic,
radioactive element. Its discovery was a complex and competitive chapter in the history of
nuclear science, marked by conflicting claims and the development of innovative experimental
techniques. This in-depth guide provides a technical timeline of the discovery of Lawrencium,
detailing the experimental protocols of the key experiments, presenting quantitative data in a
structured format, and visualizing the experimental workflows. The discovery of Lawrencium
was a significant achievement in the exploration of the superheavy elements, pushing the
boundaries of nuclear synthesis and detection.

Timeline of Discovery

The discovery of Lawrencium was contested for several years between the Lawrence
Berkeley Laboratory (now Lawrence Berkeley National Laboratory) in the United States and the
Joint Institute for Nuclear Research (JINR) in Dubna, Soviet Union.

o February 14, 1961: Ateam of scientists at the Lawrence Berkeley Laboratory, led by Albert
Ghiorso, first claimed the synthesis of element 103.[1][2][3] They bombarded a target
consisting of three isotopes of californium with boron-10 and boron-11 ions using the Heavy
lon Linear Accelerator (HILAC).[1][4] The Berkeley team reported the detection of an isotope,
which they tentatively assigned as Lawrencium-257, that decayed by emitting an 8.6 MeV
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alpha particle with a half-life of approximately 8 seconds.[1][5] This identification was later
revised to Lawrencium-258.[1][6]

1965: Researchers at the Joint Institute for Nuclear Research (JINR) in Dubna, led by
Georgy Flerov, conducted experiments to synthesize element 103.[7][8] They bombarded an
americium-243 target with oxygen-18 ions and identified Lawrencium-256.[7][9] The Dubna
group's findings did not confirm the Berkeley team's initial results, contributing to a period of
controversy over the discovery.[7]

1967: The Dubna team was unable to reproduce the Berkeley group's findings of an alpha
emitter with a half-life of 4.2 seconds, which the Berkeley team had by then attributed to
either Lr-258 or Lr-259.[3]

1971: The International Union of Pure and Applied Chemistry (IUPAC) initially granted credit
for the discovery to the Berkeley laboratory.[1]

1992: After a lengthy review of the competing claims, the Transfermium Working Group of
IUPAC concluded that both the Berkeley and Dubna laboratories should share credit for the
discovery of Lawrencium.[9] This decision acknowledged the pioneering work of the
Berkeley team while also recognizing the significant contributions and confirmations from the
Dubna group.

1997: The name Lawrencium (Lr), in honor of Ernest O. Lawrence, inventor of the cyclotron,
was officially ratified by the IUPAC.[10][11] The symbol was originally proposed as Lw but
was changed to Lr.[12][13]

Quantitative Data from Key Discovery Experiments

The following table summarizes the key quantitative data from the initial experiments at
Berkeley and Dubna that led to the discovery of Lawrencium.
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Berkeley Experiment

Parameter Dubna Experiment (1965)
(1961)
Californium-249, -250, -251, o
Target Isotope(s) Americium-243
-252
Projectile lon(s) Boron-10, Boron-11 Oxygen-18
Heavy lon Linear Accelerator Not specified in detail in initial
Accelerator
(HILAC) reports
) Initially 257Lr, later corrected to
Claimed Isotope 256 r
258Lr
Reported Half-life ~8 seconds ~35 seconds
Reported Decay Mode Alpha decay Alpha decay
Reported Alpha Energy 8.6 MeV Not initially specified

Experimental Protocols
Berkeley Experiment (1961)

The pioneering experiment at the Lawrence Berkeley Laboratory utilized the Heavy lon Linear
Accelerator (HILAC) to accelerate boron ions.

1. Target Preparation: A three-milligram target was prepared, consisting of a mixture of four
californium isotopes: Cf-249, Cf-250, Cf-251, and Cf-252.[5][14][15]

2. lon Bombardment: The californium target was bombarded with a beam of either Boron-10 or
Boron-11 ions.[1][5]

3. Product Collection and Detection: The resulting Lawrencium nuclei, being electrically
charged, recoiled from the target. These recoiling atoms were collected on a thin, metallized
Mylar or copper conveyor tape.[2][11][14] This tape was then moved past a series of solid-state
detectors.[2][11] These detectors were designed to measure the energy of the alpha particles
emitted during the decay of the short-lived Lawrencium isotopes.[2][11] The detection of alpha
particles with a characteristic energy and half-life provided the evidence for the new element.
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Dubna Experiment (1965)

The experiments at the Joint Institute for Nuclear Research in Dubna employed a different

nuclear reaction to synthesize Lawrencium.

1. Target and Projectile: Researchers at Dubna bombarded a target of Americium-243 with
Oxygen-18 ions.[7][9]

2. Isotope Identification: The Dubna team identified the isotope Lawrencium-256.[7][9] Their
experimental setup and detection methods were not as extensively detailed in the initial
announcements as the Berkeley experiment but were sufficient to provide credible evidence for
the synthesis of element 103.

Visualizations
Experimental Workflow for the Discovery of Lawrencium

at Berkeley (1961)
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Caption: Workflow of the 1961 Berkeley experiment for Lawrencium synthesis.

Logical Relationship of Discovery Claims
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Caption: Relationship between the initial discovery claims and the final resolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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